Cas no 849052-21-7 (3-Isobutoxyphenylboronic acid)

3-Isobutoxyphenylboronic acid structure
3-Isobutoxyphenylboronic acid structure
Product Name:3-Isobutoxyphenylboronic acid
CAS No:849052-21-7
MF:C10H15BO3
MW:194.035303354263
MDL:MFCD06411370
CID:716659
PubChem ID:24883397
Update Time:2024-10-26

3-Isobutoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Isobutoxyphenylboronic acid
    • [3-(2-methylpropoxy)phenyl]boronic acid
    • Boronic acid,B-[3-(2-methylpropoxy)phenyl]-
    • 3-Isobutoxyphenylboronic acid ,97%
    • Boronic acid, B-[3-(2-methylpropoxy)phenyl]-
    • m-isobutoxyphenylboronic acid
    • DB-010601
    • 3-Isobutoxyphenylboronicacid
    • MFCD06411370
    • TZOSYEUNKIDTBY-UHFFFAOYSA-N
    • BP-12149
    • (3-Isobutoxyphenyl)boronic acid
    • BS-24185
    • DTXSID50584582
    • SCHEMBL691975
    • 849052-21-7
    • 3-isobutoxyphenyl boronic acid
    • CS-0174516
    • AKOS009319104
    • AB25286
    • 3-(2-METHYLPROPOXY)PHENYLBORONIC ACID
    • MDL： MFCD06411370
    • Inchi： 1S/C10H15BO3/c1-8(2)7-14-10-5-3-4-9(6-10)11(12)13/h3-6,8,12-13H,7H2,1-2H3
    • InChI Key： TZOSYEUNKIDTBY-UHFFFAOYSA-N
    • SMILES： B(C1=CC=CC(OCC(C)C)=C1)(O)O

Computed Properties

  • Exact Mass: 194.11100
  • Monoisotopic Mass: 194.1114245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.08
  • Melting Point: 90-95 °C (lit.)
  • Boiling Point: 344°C at 760 mmHg
  • Flash Point: 161.9°C
  • Refractive Index: 1.508
  • PSA: 49.69000
  • LogP: 0.40120

3-Isobutoxyphenylboronic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

3-Isobutoxyphenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Isobutoxyphenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019110487-25g
3-Isobutoxyphenylboronic acid
 849052-21-7 95%
25g
 $171.00 2023-08-31
Alichem
A019110487-100g
3-Isobutoxyphenylboronic acid
 849052-21-7 95%
100g
 $446.88 2023-08-31
TRC
I789230-500mg
3-Isobutoxyphenylboronic Acid
 849052-21-7
500mg
 $64.00 2023-05-18
TRC
I789230-1g
3-Isobutoxyphenylboronic Acid
 849052-21-7
1g
 $ 70.00 2022-06-02
TRC
I789230-5g
3-Isobutoxyphenylboronic Acid
 849052-21-7
5g
 $167.00 2023-05-18
TRC
I789230-10g
3-Isobutoxyphenylboronic Acid
 849052-21-7
10g
 $270.00 2023-05-18
abcr
AB271618-1 g
3-Isobutoxyphenylboronic acid, 98%; .
 849052-21-7 98%
1g
 €76.00 2023-04-26
abcr
AB271618-5 g
3-Isobutoxyphenylboronic acid, 98%; .
 849052-21-7 98%
5g
 €144.00 2023-04-26
abcr
AB271618-25 g
3-Isobutoxyphenylboronic acid, 98%; .
 849052-21-7 98%
25g
 €348.00 2023-04-26
Fluorochem
219494-1g
3-Isobutoxyphenylboronic acid
 849052-21-7 95%
1g
 ￡25.00 2022-03-01

3-Isobutoxyphenylboronic acid Related Literature

Related Categories

849052-21-7 (3-Isobutoxyphenylboronic acid) Related Products

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd